A covalent organic framework as a photocatalyst for atom transfer radical polymerization under white light irradiation†
Polymer Chemistry Pub Date: 2020-12-17 DOI: 10.1039/D0PY01545H
Abstract
An imine-based covalent organic framework, TFPPy-Td-COF, was synthesized to mediate photo-induced controlled radical polymerization (CRP) with copper under white light irradiation, providing polymethylacrylates with narrow molecular weight dispersity and high chain-end fidelity. This new methodology provides future directions for CRP using robust and heterogeneous COF-based catalysts under visible light conditions.
Recommended Literature
- [1] Study of plasma coagulation induced by contact with calcium chloride solution
- [2] Structural analysis of α-zirconium phosphate/cerium phosphate/graphene oxide nanocomposites with flame-retardant properties in polyvinyl alcohol†
- [3] Solution-processable electrochromic materials and devices: roadblocks and strategies towards large-scale applications
- [4] A study on the technical improvement and the crystalline quality optimization of columnar β-Ga2O3 crystal growth by an EFG method
- [5] Colorimetric plasmon sensors with multilayered metallic nanoparticle sheets†
- [6] Infrared crystallography for framework and linker orientation in metal–organic framework films†
- [7] A highly active and stable 3D dandelion spore-structured self-supporting Ir-based electrocatalyst for proton exchange membrane water electrolysis fabricated using structural reconstruction†
- [8] Recent advances in the chemistry of caryophyllene
- [9] Plastically deformed Cu-based alloys as high-performance catalysts for the reduction of 4-nitrophenol†‡
- [10] Structural characterization and electrochemical performance of macroporous graphite-like C3N3 prepared by the Wurtz reaction and heat treatment†
